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Compound of Interest

Compound Name: Methyl 2-amino-5-bromobenzoate

Cat. No.: B046407 Get Quote

An In-depth Technical Guide to Methyl 2-amino-5-bromobenzoate

This technical guide provides a comprehensive overview of Methyl 2-amino-5-
bromobenzoate, a key biochemical reagent and building block in pharmaceutical synthesis. It

is intended for researchers, scientists, and professionals involved in drug discovery and

development.

Core Compound Properties
Methyl 2-amino-5-bromobenzoate is an organic compound that serves as a crucial

intermediate in the synthesis of various biologically active molecules.[1] Its structure, featuring

an aminobenzoate core with a bromine substituent, makes it a versatile precursor for creating

more complex chemical entities.

Quantitative Data Summary
The physicochemical properties of Methyl 2-amino-5-bromobenzoate are summarized in the

table below for easy reference.
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Property Value Source

Molecular Weight 230.06 g/mol [2][3][4][5]

Molecular Formula C₈H₈BrNO₂ [3][5]

CAS Number 52727-57-8 [2][6]

Melting Point 72-74 °C [2][6]

Boiling Point 286.3 ± 20.0 °C (Predicted)

Density 1.578 ± 0.06 g/cm³ (Predicted)

Linear Formula BrC₆H₃(NH₂)CO₂CH₃ [2]

SMILES String COC(=O)c1cc(Br)ccc1N [2]

InChI Key
QVNYNHCNNGKULA-

UHFFFAOYSA-N
[2]

Applications in Drug Development
Methyl 2-amino-5-bromobenzoate is a valuable starting material in medicinal chemistry. It is

utilized in the synthesis of various compounds with potential therapeutic applications. Notably, it

serves as a precursor for:

PqsD Inhibitors: Derivatives of this compound have been shown to inhibit PqsD, an enzyme

in the quorum sensing (QS) system of Pseudomonas aeruginosa, a bacterium known for

causing opportunistic infections.[7]

FabH Inhibitors: It can be used to synthesize 2-benzamidobenzoic acids, which are known

inhibitors of FabH, an essential enzyme in bacterial fatty acid synthesis.[7]

Hepatitis C Virus (HCV) NS5B Polymerase Inhibitors: The compound is a building block in

the preparation of inhibitors targeting the NS5B RNA polymerase of the Hepatitis C virus.[6]

Benzothiazines: It is a known intermediate for the synthesis of benzothiazines, a class of

compounds with diverse pharmacological activities.[1]
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Below is a diagram illustrating the role of Methyl 2-amino-5-bromobenzoate as a key

intermediate in the development of potential therapeutic agents.
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Caption: Logical workflow of Methyl 2-amino-5-bromobenzoate in drug discovery.

Experimental Protocols
As Methyl 2-amino-5-bromobenzoate is readily available commercially, experimental

protocols typically focus on its purification or its use in subsequent synthetic steps.

Purification by Recrystallization
This protocol describes a standard method for purifying commercially obtained Methyl 2-
amino-5-bromobenzoate to yield high-purity crystals suitable for sensitive reactions or

analytical studies.[1][8]
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Methodology:

Dissolution: Gently heat a minimal amount of methanol in a flask. Add the crude Methyl 2-
amino-5-bromobenzoate to the warm solvent with stirring until it is fully dissolved. Avoid

boiling the solvent.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using

fluted filter paper to remove them. This step should be done quickly to prevent premature

crystallization.

Crystallization: Allow the clear, saturated solution to cool slowly to room temperature. The

cooling rate can be further reduced by placing the flask in an insulated container. Slow

cooling promotes the formation of larger, purer crystals.

Isolation: Once crystallization is complete, collect the light-yellow block-like crystals by

vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold methanol to remove any residual

soluble impurities.

Drying: Dry the purified crystals under a vacuum or in a desiccator to remove all traces of the

solvent.

Synthesis of a Derivative: (2-{[4-bromo-2-
(methoxycarbonyl)phenyl]amino}-2-oxoethoxy)acetic
acid
This protocol is a representative example of how Methyl 2-amino-5-bromobenzoate is used

as a starting material in a multi-step synthesis.[2]

Methodology: This is a conceptual outline as the full experimental details require access to the

cited literature.

Acylation: The primary amine group (-NH₂) of Methyl 2-amino-5-bromobenzoate is first

acylated. This is typically achieved by reacting it with an acylating agent, such as an acid
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chloride or anhydride, in the presence of a base to neutralize the acid byproduct. For the

target molecule, a derivative of ethoxyacetic acid would be used.

Reaction Setup: The reaction is typically carried out in an inert solvent (e.g., dichloromethane

or tetrahydrofuran) at a controlled temperature (e.g., 0 °C to room temperature).

Work-up and Purification: After the reaction is complete, an aqueous work-up is performed to

remove inorganic salts and other water-soluble impurities. The crude product is then purified,

commonly by column chromatography on silica gel, to isolate the desired intermediate.

Saponification (if required): If the final target is a carboxylic acid, the methyl ester group (-

CO₂CH₃) may be hydrolyzed (saponified) using a base like sodium hydroxide, followed by

acidification to yield the final acid product.

Safety and Handling
Methyl 2-amino-5-bromobenzoate is classified as an irritant.[5]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][5]

Precautionary Measures: Standard laboratory personal protective equipment (PPE) should

be worn, including gloves, safety glasses, and a lab coat.[2] When handling the powder, a

dust mask is recommended.[2] Work should be conducted in a well-ventilated area or a

chemical fume hood.

This guide provides foundational information for researchers. For detailed synthetic procedures

and advanced applications, consulting the primary peer-reviewed literature is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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